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Compound of Interest

Compound Name: I942

Cat. No.: B1674138 Get Quote

Despite a thorough investigation, the designation "I942" does not correspond to an

investigational drug in clinical or preclinical development for a specific therapeutic indication.

Instead, scientific literature identifies I942 as a research compound, specifically a non-cyclic

nucleotide partial agonist of the Exchange protein directly activated by cAMP 1 (EPAC1).

This distinction is critical for researchers, scientists, and drug development professionals. While

I942 is utilized in laboratory settings to probe the intricacies of the EPAC1 signaling pathway, it

is not a therapeutic agent undergoing comparative studies against standard-of-care treatments

for any known disease. Consequently, a direct comparison guide as requested cannot be

formulated.

Our search for information on "I942" as a drug yielded no results in clinical trial databases or

drug development pipelines. The predominant and relevant scientific findings position I942 as a

tool for in vitro and cellular-based research aimed at understanding the function of EPAC1. This

protein is involved in various cellular processes, and its modulation is a subject of scientific

inquiry for potential therapeutic applications in the future.

For instance, some studies cite I942 as a reference compound when evaluating the activity of

other, newer EPAC1 activators, such as SY007.[1][2][3] This underscores its role as a

benchmark in early-stage, non-clinical research rather than a candidate for patient treatment.

It is important to note that the identifier "I-942" is also associated with a U.S. Citizenship and

Immigration Services (USCIS) form for requesting a reduced fee, which is entirely unrelated to

the field of pharmacology.[4][5][6][7][8][9][10][11]
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In the absence of a defined clinical indication for I942, it is impossible to identify the appropriate

standard-of-care treatments for a comparative analysis. Furthermore, there is no publicly

available experimental data, such as efficacy, safety, or pharmacokinetic profiles, that would be

necessary to construct a meaningful comparison guide for a drug development audience.

The EPAC1 Signaling Pathway: The Research
Context for I942
To provide context for the research in which I942 is utilized, the following diagram illustrates a

simplified representation of a signaling pathway involving EPAC1. As an EPAC1 agonist, I942
would act to stimulate this pathway in experimental systems.
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A simplified diagram of the EPAC1 signaling pathway.

In conclusion, the request to compare the investigational drug "I942" to standard-of-care

treatments cannot be fulfilled as "I942" is not a known clinical drug candidate. It remains a

valuable tool for researchers studying the EPAC1 signaling pathway, and future discoveries

stemming from such research may one day lead to the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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